![molecular formula C16H21N3O2 B6445170 6,7-dimethoxy-4-(3-methylpiperidin-1-yl)quinazoline CAS No. 2640897-56-7](/img/structure/B6445170.png)
6,7-dimethoxy-4-(3-methylpiperidin-1-yl)quinazoline
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Overview
Description
“6,7-dimethoxy-4-(3-methylpiperidin-1-yl)quinazoline” is a chemical compound with the molecular formula C16H21N3O2 . It is part of a collection of rare and unique chemicals .
Synthesis Analysis
A series of 6,7-dimethoxyquinazoline derivatives connected by diaryl urea scaffolds was designed and synthesized . The structure-activity relationship (SAR) analysis indicated that compounds with dimethylamino or diethylamino group at the C4 position of 6,7-dimethoxyquinazoline moiety exhibited superior activities than compounds bearing morpholino groups .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the linear formula C16H21N3O2 . It has a molecular weight of 287.3568 .Scientific Research Applications
6,7-dimethoxy-4-(3-methylpiperidin-1-yl)quinazoline has a wide range of potential applications in scientific research. It has been used as a model compound for studying the mechanism of action of drugs, as a substrate for enzyme-catalyzed reactions, and as a building block for the synthesis of biologically active compounds. Additionally, this compound has been used in the field of medicinal chemistry to develop new drugs and to improve the efficacy of existing drugs.
Mechanism of Action
Target of Action
The primary target of 6,7-dimethoxy-4-(3-methylpiperidin-1-yl)quinazoline is the cAMP and cAMP-inhibited cGMP 3’,5’-cyclic phosphodiesterase 10A (PDE10A) . PDE10A is an enzyme that breaks down cyclic nucleotides like cyclic adenosine monophosphate (cAMP) and cyclic guanosine monophosphate (cGMP), which are critical for intracellular signal transduction .
Mode of Action
This compound acts as an inhibitor of PDE10A . By inhibiting PDE10A, it prevents the breakdown of cAMP and cGMP, leading to an increase in their levels . This results in enhanced signal transduction, which can affect various cellular processes .
Biochemical Pathways
These cyclic nucleotides play key roles in many biological processes, including cell proliferation, differentiation, and apoptosis .
Pharmacokinetics
Factors such as absorption, distribution, metabolism, and excretion (adme) would significantly impact its bioavailability and therapeutic efficacy .
Result of Action
The molecular and cellular effects of this compound’s action would depend on the specific cellular context and the pathways influenced by cAMP and cGMP. Potential effects could include changes in cell growth, differentiation, or survival .
Advantages and Limitations for Lab Experiments
6,7-dimethoxy-4-(3-methylpiperidin-1-yl)quinazoline is a highly versatile compound that can be used in a variety of laboratory experiments. The main advantage of using this compound is its high solubility in a variety of organic solvents, which makes it easy to work with in the laboratory. Additionally, this compound is relatively stable and has a long shelf life, which makes it ideal for long-term experiments. However, this compound is also highly reactive and can be difficult to work with, which can limit its use in certain experiments.
Future Directions
The potential applications of 6,7-dimethoxy-4-(3-methylpiperidin-1-yl)quinazoline are vast and are continuing to be explored. Some of the potential future directions for this compound include its use as a drug delivery system, its use in the development of new drugs, its use in the development of diagnostics for diseases, and its use in the development of new materials. Additionally, this compound could be further studied to gain a better understanding of its mechanism of action and its potential therapeutic effects.
Synthesis Methods
The synthesis of 6,7-dimethoxy-4-(3-methylpiperidin-1-yl)quinazoline is a complex process that involves multiple steps. The primary method for synthesizing this compound involves the use of a Grignard reagent and a quinazoline derivative. The Grignard reagent is reacted with a quinazoline derivative in a solvent such as acetonitrile or dimethylformamide. The reaction proceeds in two steps, with the first step resulting in the formation of a quinazoline intermediate and the second step resulting in the formation of the desired product, this compound.
Properties
IUPAC Name |
6,7-dimethoxy-4-(3-methylpiperidin-1-yl)quinazoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O2/c1-11-5-4-6-19(9-11)16-12-7-14(20-2)15(21-3)8-13(12)17-10-18-16/h7-8,10-11H,4-6,9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTWVDWHXLGDGRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C2=NC=NC3=CC(=C(C=C32)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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